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Get Quote

Mode of Action & Biological Activity

Aspect Description

Primary MoA Inhibits cell wall formation in oomycete fungi [1] [2].

Secondary MoA Inhibits androgen receptor (AR) activity (IC₂₀ = 0.263 µM in MDA-kb2 cells)
[3] [4].

FRAC Code 40 [5].

Activity Systemic with protective, curative, and anti-sporulant properties [5] [1] [2].

Key Fungal Processes
Affected

Inhibits mycelial growth, sporangia production, and causes zoospore lysis
[1]. Only the Z-isomer is intrinsically active [5] [3].

The following diagram illustrates the primary fungicidal action of dimethomorph and its secondary

hormonal activity:
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Primary Fungicidal Action (FRAC Group 40)

Secondary Biological Activity

Dimethomorph

Inhibition of Fungal
Cell Wall Synthesis Androgen Receptor (AR) Inhibition

Inhibits mycelial growth & sporangia production
Causes zoospore lysis

Effective against oomycetes (e.g., downy mildew, late blight)

Alters neurotransmitter levels
Causes behavioral changes & memory loss in zebrafish

Potential endocrine disruption

Click to download full resolution via product page

Quantitative Efficacy Data & Experimental Protocols

The biological activity of dimethomorph is quantified through specific laboratory assays.

In Vitro Antifungal Efficacy

Pathogen
EC₅₀
(µg/mL)

Experimental Context

Phytophthora capsici < 0.1 [3] In vitro assay.

P. citrophthora 0.14 [3] In vitro assay.

P. parasitica 0.38 [3] In vitro assay.

Pseudoperonospora cubensis (Mycelial

growth)

2 mg/L [1] In vitro assay on cucumber leaf

disks.
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Pathogen
EC₅₀
(µg/mL)

Experimental Context

Pseudoperonospora cubensis (Zoospore lysis) 5 mg/L [1] In vitro assay.

In Vivo Plant Protection Protocol

The methodology below, adapted from a study on downy mildew in cucumbers, demonstrates how to

evaluate dimethomorph's protective and curative activity in whole plants [1].

1. Test Organism: Cucumber plants infected with Pseudoperonospora cubensis.
2. Application:

Protective Activity: Apply dimethomorph (e.g., 300 mg/L) to plants at different intervals (e.g.,
1, 3, 5, 7 days) before inoculation with the pathogen.

Curative Activity: Apply dimermorph (e.g., 300 mg/L) to plants at different intervals (e.g., 1, 3
days) after inoculation.

3. Efficacy Assessment: Monitor disease development and calculate control efficacy百分比. The
study found 100% protective efficacy when applied 1-7 days before inoculation, and 67.1% curative

efficacy when applied 1 day after inoculation [1].
4. Translocation Study: To confirm systemic movement, apply fungicide to plant parts (e.g., roots or

one leaf) and detect its presence and protective effect in distant, untreated tissues via bioassay [1].

Ecotoxicological & Mammalian Toxicity Data

While dimethomorph has low mammalian acute oral toxicity, research reveals specific chronic and

ecological effects.

Chronic Toxicity in Mammals

Study
Model

NOAEL (No Observed Adverse
Effect Level)

LOAEL (Lowest Observed Adverse Effect Level)

Rat
(Female)

11.9 mg/kg/day [6] 57.7 mg/kg/day (based on decreased body weight

and liver effects) [6].
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Study
Model

NOAEL (No Observed Adverse
Effect Level)

LOAEL (Lowest Observed Adverse Effect Level)

Rat (Male) 36.2 mg/kg/day [6] 99.9 mg/kg/day (based on decreased body weight

and arteritis) [6].

Dog 450 ppm [6] 1350 ppm (based on decreased prostate weight in

males) [6].

Neurotoxicity Protocol in Zebrafish

This methodology assesses the sublethal neurological effects of dimethomorph on aquatic organisms [7].

1. Test System: Adult zebrafish (Danio rerio).
2. Exposure: Chronic exposure (approximately 2 weeks) to sublethal concentrations of

dimethomorph.
3. Behavioral Assays:

Locomotion, Aggression, Social Interaction: Use video tracking in various tank setups to
quantify movement and social behaviors.

Predator Avoidance: Measure response to a simulated predator threat.
Color Preference: Test changes in visual preference.

Learning & Memory: Use a passive avoidance test, where fish learn to avoid a compartment
associated with a mild shock.

4. Biochemical Analysis: After behavioral tests, euthanize fish, dissect brain tissues, and measure
the expression levels of key neurotransmitters (e.g., serotonin, dopamine, norepinephrine,

acetylcholine) using ELISA kits [7].
5. Key Findings: The study linked dimethomorph exposure to decreased locomotion, memory loss,

and altered color preference, correlated with significant increases in brain serotonin, epinephrine,
norepinephrine, and dopamine levels [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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